Tert-butyl 3-((dimethylamino)methyl)azetidine-1-carboxylate

• CAS No.: 859027-41-1
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.3 g/mol
• IUPAC Name: tert-butyl 3-[(dimethylamino)methyl]azetidine-1-carboxylate
• InChI: InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-9(8-13)6-12(4)5/h9H,6-8H2,1-5H3
• InChI Key: PNAOJTFBEAJTAZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CC(C1)CN(C)C

Description

Tert-butyl 3-((dimethylamino)methyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C11H22N2O2 and its molecular weight is 214.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 2M solution of dimethylamine in tetrahydrofuran (20 ml) was added to a solution of tert-butyl 3-[(methanesulfonyloxy)methyl]azetidine-1-carboxylate (1.05 g) in methanol (20 ml), and the reaction mixture was heated in a sealed tube at 70° C. for 40 hours. The reaction mixture was allowed to cool down to room temperature. The reaction mixture was concentrated, and partitioned between ethyl acetate and a saturated aqueous solution of sodium hydrogencarbonate. The organic layer was washed with brine, and dried over anhydrous sodium sulfate. The solvent was distilled off to give the title compound (678 mg, 79.9%) as a yellow oil.

Synthesis routes and methods II

Procedure details

To a solution of tert-butyl 3-[(methanesulfonyloxy)methyl]azetidine-1-carboxylate (1.05 g) in methanol (20 ml) was added a 2M solution of dimethylamine in tetrahydrofuran (20 ml), followed by heating in a sealed tube at 70° C. for 40 hr. The reaction mixture was allowed to cool down to room temperature. The reaction mixture was concentrated, and partitioned between ethyl acetate and a saturated aqueous solution of sodium hydrogencarbonate. The organic layer was washed with brine, and dried over anhydrous sodium sulfate. The solvent was removed to provide the titled compound as a yellow oil (678 mg, 79.9%).